Cas no 1040676-14-9 ((3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1040676-14-9
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 5385180
• PubChem ID: 27371842
• Update Time: 2025-05-21

(3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• 1040676-14-9
• AKOS004950683
• F3382-3135
• 3-chlorobenzyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C19H18ClN3O2/c1-3-14-7-9-17(10-8-14)23-13(2)18(21-22-23)19(24)25-12-15-5-4-6-16(20)11-15/h4-11H,3,12H2,1-2H3
• InChI Key： YXEPTURWXFWUJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC(C1=C(C)N(C2C=CC(=CC=2)CC)N=N1)=O

Computed Properties

• Exact Mass: 355.1087545g/mol
• Monoisotopic Mass: 355.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Overview of (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1040676-14-9)

(3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1040676-14-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole core and substituted phenyl groups. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The triazole moiety is a well-known heterocyclic ring that is widely used in drug design due to its excellent pharmacological properties. It is known for its ability to enhance the stability and bioavailability of drugs, as well as its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. In the context of (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, the triazole ring plays a crucial role in modulating the compound's interactions with biological targets.

The (3-chlorophenyl)methyl and (4-ethylphenyl) substituents are aromatic groups that contribute to the compound's lipophilicity and receptor binding affinity. The presence of these substituents can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the chloro and ethyl substituents can affect the compound's electronic properties and steric hindrance, which are important factors in determining its biological activity.

Recent studies have explored the potential therapeutic applications of (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antifungal activity. Research has demonstrated that (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibits potent antifungal effects against a variety of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membranes and inhibition of ergosterol biosynthesis. These findings highlight the potential of this compound as a candidate for developing new antifungal drugs.

In addition to its biological activities, the synthetic accessibility of (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is an important consideration for its practical application in drug development. The compound can be synthesized through a series of well-established chemical reactions, including coupling reactions and cyclization steps. The ease of synthesis and purification makes it an attractive candidate for further preclinical and clinical studies.

The safety profile of (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

In conclusion, (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1040676-14-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.